N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide

• IUPAC Name: N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetamide
• InChI: InChI=1S/C18H15BrN6O3S/c1-23-15-14(16(27)24(2)18(23)28)25(9-20-15)7-13(26)22-17-21-12(8-29-17)10-3-5-11(19)6-4-10/h3-6,8-9H,7H2,1-2H3,(H,21,22,26)
• InChI Key: PJTIUFKDAKIUEV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)NC3=NC(=CS3)C4=CC=C(C=C4)Br
• Molecular Formula: C18H15BrN6O3S
• Molecular Weight: 475.3 g/mol

Description

The compound “N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide” is a derivative of thiazole. Thiazole is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The compound is a part of a class of compounds that have shown promising antimicrobial and antiproliferative activities.

Synthesis Analysis

The compound is synthesized as part of a series of derivatives, with the aim of studying their pharmacological activities. The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR, and elemental).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 214.059. Thiazole, which is a part of the compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Mechanism of Action

The compound is part of a series of derivatives that have shown promising antimicrobial and antiproliferative activities. The antimicrobial activity results revealed that similar compounds have promising antimicrobial activity. Anticancer screening results indicated that similar compounds were found to be the most active ones against the breast cancer cell line. Furthermore, the molecular docking study demonstrated that these compounds displayed a good docking score within the binding pocket of the selected PDB ID (1JIJ, 4WMZ, and 3ERT) and have the potential to be used as lead compounds for rational drug designing.

Future Directions

The compound is part of a series of derivatives that have shown promising antimicrobial and antiproliferative activities. These compounds have the potential to be used as lead compounds for rational drug designing. This necessitates the need for discovery and development of new molecules from the natural or synthetic sources with novel mode of action to treat microbial infections and cancer.